Cas no 50324-46-4 (2-Pyrimidinamine, 4-methyl-N,6-diphenyl-)

2-Pyrimidinamine, 4-methyl-N,6-diphenyl- structure
50324-46-4 structure
Product Name:2-Pyrimidinamine, 4-methyl-N,6-diphenyl-
CAS No:50324-46-4
MF:C17H15N3
MW:261.321103334427
CID:365254
PubChem ID:12773395
Update Time:2025-04-19

2-Pyrimidinamine, 4-methyl-N,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 4-methyl-N,6-diphenyl-
    • 4-methyl-N,6-diphenylpyrimidin-2-amine
    • 50324-46-4
    • DTXSID10509519
    • Inchi: 1S/C17H15N3/c1-13-12-16(14-8-4-2-5-9-14)20-17(18-13)19-15-10-6-3-7-11-15/h2-12H,1H3,(H,18,19,20)
    • InChI Key: HVEIBZKWEVAKOW-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)C1=NC(C)=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 261.12675
  • Monoisotopic Mass: 261.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.8Ų

Experimental Properties

  • PSA: 37.81
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.